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Compound of Interest

Compound Name: EGFR ligand-11

Cat. No.: B15610737 Get Quote

Technical Support Center: EGFR Ligand-11
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with EGFR Ligand-11. Below you will find frequently

asked questions (FAQs) and troubleshooting guides to facilitate your experiments.

Frequently Asked Questions (FAQs)
1. What is EGFR Ligand-11?

EGFR Ligand-11 is a target protein ligand for the Epidermal Growth Factor Receptor (EGFR).

It is utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs), such as MS154,

which are designed to induce the degradation of the EGFR protein.

2. What are the recommended storage conditions for EGFR Ligand-11?

While specific storage conditions should always be obtained from the Certificate of Analysis

provided by the supplier, general recommendations for similar chemical compounds are as

follows. For long-term storage, it is advisable to store the compound at -20°C or -80°C. Prepare

a high-concentration stock solution in a suitable solvent like DMSO, and store it in small

aliquots to minimize freeze-thaw cycles. For short-term use, a solution can be stored at 4°C for

a few days.

3. What are common signs of degradation for EGFR Ligand-11 or similar compounds?
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Visual signs of degradation can include a change in color or the appearance of precipitate in

your stock solution. A decrease in the compound's efficacy, such as inconsistent IC50 values in

cell-based assays or reduced inhibition of downstream signaling in Western blots, can also

indicate degradation.

4. How does ligand binding affect EGFR and what are the downstream consequences?

Upon binding of a ligand, EGFR undergoes a conformational change, leading to dimerization

(either homodimers or heterodimers with other ErbB family members) and autophosphorylation

of tyrosine residues in its cytoplasmic domain. This phosphorylation creates docking sites for

adaptor
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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